Cas no 202865-63-2 (3-bromo-4-fluorobenzaldoxime)

• Product Name: 3-bromo-4-fluorobenzaldoxime
• CAS No: 202865-63-2
• MF: C₇H₅BrFNO
• MW: 218.023104429245
• MDL: MFCD00143092
• CID: 909477
• PubChem ID: 9582083
• Update Time: 2025-04-19

3-bromo-4-fluorobenzaldoxime Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluorobenzaldoxime
• N-[(3-bromo-4-fluorophenyl)methylidene]hydroxylamine
• 3-bromo-4-fluorobenzaldehyde oxime
• N-[(3-bromanyl-4-fluoranyl-phenyl)methylidene]hydroxylamine
• CS-0357390
• SCHEMBL26684281
• MFCD00143092
• A814386
• Benzaldehyde, 3-bromo-4-fluoro-, oxime
• PS-7910
• 3-bromo-4-fluorobenzaldehydeoxime
• 202865-63-2
• (E)-3-bromo-4-fluorobenzaldehyde oxime
• AKOS008939611

• MDL： MFCD00143092
• Inchi： 1S/C7H5BrFNO/c8-6-3-5(4-10-11)1-2-7(6)9/h1-4,11H/b10-4+
• InChI Key： BVCUJFUCTMJVTK-ONNFQVAWSA-N
• SMILES： BrC1=C(C=CC(/C=N/O)=C1)F

Computed Properties

• Exact Mass: 216.95400
• Monoisotopic Mass: 216.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Density: 1.626
• Boiling Point: 256.508°C at 760 mmHg
• Flash Point: 108.932°C
• Refractive Index: 1.564
• PSA: 32.59000
• LogP: 2.39630

3-bromo-4-fluorobenzaldoxime Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes